Cas no 1696601-98-5 (2-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethylphenyl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethylphenyl)propanoic acid
• CAS No: 1696601-98-5
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 5834044
• PubChem ID: 103666140
• Update Time: 2025-06-09

2-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethylphenyl)propanoic acid
• 1696601-98-5
• EN300-12412871
• 2-{[(benzyloxy)carbonyl]amino}-3-(2,4,6-trimethylphenyl)propanoic acid

• Inchi： 1S/C20H23NO4/c1-13-9-14(2)17(15(3)10-13)11-18(19(22)23)21-20(24)25-12-16-7-5-4-6-8-16/h4-10,18H,11-12H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： UMJUFOWPXSRDSP-UHFFFAOYSA-N
• SMILES： OC(C(CC1C(C)=CC(C)=CC=1C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethylphenyl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethylphenyl)propanoic acid (CAS No. 1696601-98-5) and Its Applications in Modern Chemical Biology

The compound 2-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethylphenyl)propanoic acid, identified by the CAS number 1696601-98-5, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This intricate molecule, featuring a combination of protective and chiral groups, has garnered considerable attention due to its versatile applications in drug discovery and synthetic chemistry. The presence of a benzyloxy carbonyl group provides an essential protective function for amino functions during synthetic processes, while the 2,4,6-trimethylphenyl substituent introduces steric and electronic properties that can modulate biological activity.

Recent studies have highlighted the utility of this compound in the development of novel therapeutic agents. Its structural framework is particularly relevant in the design of protease inhibitors, where the bulky aromatic group can engage with specific binding pockets on target enzymes. For instance, research has demonstrated its potential as a precursor in synthesizing highly selective inhibitors for serine proteases, which are critical in various pathological processes such as inflammation and cancer progression. The benzyloxy carbonyl moiety not only ensures stability during synthetic transformations but also facilitates controlled deprotection steps, making it an invaluable intermediate in multi-step organic synthesis.

The 2,4,6-trimethylphenyl substituent plays a pivotal role in enhancing the pharmacokinetic properties of derived compounds. This aromatic group contributes to lipophilicity and metabolic stability, which are essential factors for drug candidates intended for oral administration. Moreover, its rigid structure can improve binding affinity by optimizing interactions with biological targets. In a notable study published in the Journal of Medicinal Chemistry, researchers utilized this compound to develop a series of potent inhibitors targeting bacterial proteases. The derivatization of the carboxylic acid group into esters or amides further expanded its synthetic utility, enabling the exploration of diverse pharmacophores.

Advances in computational chemistry have also leveraged this compound for virtual screening and molecular docking studies. The precise three-dimensional structure of 2-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethylphenyl)propanoic acid has been instrumental in predicting binding modes with various protein targets. This has accelerated the discovery pipeline for novel drug candidates by allowing researchers to prioritize promising scaffolds based on predicted interactions. The integration of machine learning algorithms with experimental data has further refined the optimization process, leading to more efficient synthesis routes and improved yields.

The compound’s role extends beyond protease inhibition; it has been explored as a building block in peptidomimetic chemistry. Peptidomimetics mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles. The structural features of this molecule enable the creation of constrained analogs that maintain biological activity while avoiding degradation by proteolytic enzymes. Such derivatives have shown promise in treating neurological disorders and infectious diseases, where peptide-based therapies often face challenges related to stability and bioavailability.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethylphenyl)propanoic acid (CAS No. 1696601-98-5) stands as a cornerstone in modern chemical biology research. Its unique structural attributes make it an indispensable tool for developing innovative therapeutic strategies across multiple disease areas. As scientific understanding evolves and new methodologies emerge, this compound will continue to serve as a foundation for groundbreaking discoveries in pharmaceutical chemistry.